Cas no 112693-21-7 (Oleonuezhenide)
Oleonuezhenide structure
Product Name:Oleonuezhenide
CAS No:112693-21-7
MF:C48H64O27
MW:1073.00557804108
CID:212427
PubChem ID:6443262
Update Time:2025-04-19
Oleonuezhenide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl, 2,6-bis[(2S,3E,4S)-3-ethylidene-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate](9CI)
- Oleonuezhenide
- methyl (5E,6S)-5-ethylidene-4-[2-[[(2R,3S,4S,5R,6R)-5-[2-[(2S,3E)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetyl]oxy-3,4-dihydr
- E80680
- beta-D-Glucopyranoside, 2-(4-hydroxyphenyl)ethyl, 2,6-bis(3-ethylidene-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate), (2(2S,3E,4S),6(2S,3E,4S))-
- AKOS032948819
- 112693-21-7
- [ "" ]
- MS-31924
- HY-N3145
- AKOS037515156
- PD165312
- CS-0023355
- PD165313
- iso-oleonuezhenide
-
- Inchi: 1S/C48H64O27/c1-5-22-24(26(42(62)64-3)17-68-44(22)74-46-39(60)36(57)33(54)28(15-49)70-46)13-31(52)67-19-30-35(56)38(59)41(48(72-30)66-12-11-20-7-9-21(51)10-8-20)73-32(53)14-25-23(6-2)45(69-18-27(25)43(63)65-4)75-47-40(61)37(58)34(55)29(16-50)71-47/h5-10,17-18,24-25,28-30,33-41,44-51,54-61H,11-16,19H2,1-4H3/b22-5+,23-6+/t24?,25?,28-,29-,30-,33-,34-,35-,36+,37+,38+,39-,40-,41-,44+,45+,46+,47+,48-/m1/s1
- InChI Key: MFZDFMOKBMJUGB-CWERYYTKSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC1C(C(=O)OC)=CO[C@H](/C/1=C/C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)O)O)OC(CC1C(C(=O)OC)=CO[C@H](/C/1=C/C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)OCCC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 1072.36000
- Monoisotopic Mass: 1072.363497
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 27
- Heavy Atom Count: 75
- Rotatable Bond Count: 23
- Complexity: 2050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 402
- Molecular Weight: 1073.0
- XLogP3: -3.5
Experimental Properties
- Color/Form: Powder
- Density: 1.56
- Boiling Point: 1149.3°Cat760mmHg
- Flash Point: 325.7°C
- Refractive Index: 1.642
- PSA: 401.57000
- LogP: -3.78240
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Oleonuezhenide Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Oleonuezhenide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N3145-1mg |
Oleonuezhenide |
112693-21-7 | 98.13% | 1mg |
¥1080 | 2024-04-20 | |
| MedChemExpress | HY-N3145-5mg |
Oleonuezhenide |
112693-21-7 | 98.13% | 5mg |
¥2800 | 2024-04-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1076-1 mg |
Oleonuezhenide |
112693-21-7 | 98.06% | 1mg |
¥1767.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1076-10 mg |
Oleonuezhenide |
112693-21-7 | 98.06% | 10mg |
¥6699.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1076-25 mg |
Oleonuezhenide |
112693-21-7 | 98.06% | 25mg |
¥11999.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1076-50 mg |
Oleonuezhenide |
112693-21-7 | 98.06% | 50mg |
¥18091.00 | 2022-04-26 | |
| ChemFaces | CFN99228-10mg |
Oleonuezhenide |
112693-21-7 | >=98% | 10mg |
$218 | 2023-09-19 | |
| ChemScence | CS-0023355-1mg |
Oleonuezhenide |
112693-21-7 | ≥98.0% | 1mg |
$200.0 | 2022-04-28 | |
| ChemScence | CS-0023355-5mg |
Oleonuezhenide |
112693-21-7 | ≥98.0% | 5mg |
$500.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O76110-5mg |
Methyl (5E,6S)-5-ethylidene-4-[2-[[(2R,3S,4S,5R,6R)-5-[2-[(2S,3E)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetyl]oxy-3,4-dihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]-2-o |
112693-21-7 | 5mg |
¥5600.0 | 2021-09-08 |
Oleonuezhenide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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